Cas no 1805026-59-8 (2-Bromo-4-methoxy-6-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-4-methoxy-6-(trifluoromethoxy)aniline
• CAS No: 1805026-59-8
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4973412
• Update Time: 2023-08-24

2-Bromo-4-methoxy-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxy-6-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7BrF3NO2/c1-14-4-2-5(9)7(13)6(3-4)15-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： DGUUQSHSIMAQMU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.1
• Topological Polar Surface Area: 44.5